Cas no 890098-19-8 (2-Chloro-3'-nitrobenzophenone)

• Product Name: 2-Chloro-3'-nitrobenzophenone
• CAS No: 890098-19-8
• MF: C₁₃H₈ClNO₃
• MW: 261.660522460938
• MDL: MFCD02260376
• CID: 993524
• PubChem ID: 18763419
• Update Time: 2025-05-20

2-Chloro-3'-nitrobenzophenone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-(3-nitrophenyl)methanone
• 2-CHLORO-3'-NITROBENZOPHENONE
• 890098-19-8
• DTXSID30596067
• SCHEMBL4254988
• AKOS016018305
• MFCD02260376
• (2-Chlorophenyl)(3-nitrophenyl)methanone
• 2-Chloro-3'-nitrobenzophenone

• MDL： MFCD02260376
• Inchi： 1S/C13H8ClNO3/c14-12-7-2-1-6-11(12)13(16)9-4-3-5-10(8-9)15(17)18/h1-8H
• InChI Key： QWTRXOQFGKHZBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 261.01900
• Monoisotopic Mass: 261.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 62.89000
• LogP: 4.00240

Additional information on 2-Chloro-3'-nitrobenzophenone

2-Chloro-3'-nitrobenzophenone (CAS No. 890098-19-8): A Versatile Chemical Intermediate for Modern Applications

2-Chloro-3'-nitrobenzophenone (CAS No. 890098-19-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This nitro-substituted benzophenone derivative serves as a crucial intermediate in the synthesis of various high-value compounds. With its unique molecular structure featuring both chloro and nitro functional groups, this compound offers exceptional reactivity, making it indispensable in modern synthetic chemistry.

The growing demand for 2-Chloro-3'-nitrobenzophenone applications stems from its versatility in creating complex molecular architectures. Researchers and manufacturers frequently search for "2-Chloro-3'-nitrobenzophenone synthesis" and "CAS 890098-19-8 suppliers," reflecting the compound's commercial importance. Its benzophenone core structure provides excellent stability while the electron-withdrawing nitro group enhances its utility in nucleophilic substitution reactions, a feature that answers many "how to use nitrobenzophenone derivatives" queries in scientific forums.

In pharmaceutical applications, 2-Chloro-3'-nitrobenzophenone serves as a precursor for developing novel therapeutic agents. The compound's ability to undergo selective transformations addresses common search terms like "nitrobenzophenone in drug discovery" and "chloro-nitro compounds for medicinal chemistry." Recent studies highlight its potential in creating kinase inhibitors and other targeted therapies, responding to the increasing interest in "precision medicine intermediates" within the scientific community.

The material science sector has discovered innovative 2-Chloro-3'-nitrobenzophenone uses in polymer modification and advanced material synthesis. Its dual functionality enables the creation of specialized polymers with enhanced thermal stability and optical properties, answering frequent "high-performance polymer precursors" searches. The compound's compatibility with various polymerization techniques makes it valuable for developing materials for electronics and specialty coatings.

From an industrial perspective, CAS 890098-19-8 plays a vital role in agrochemical production. The chemical's structural features make it ideal for synthesizing crop protection agents, addressing the growing global demand for "sustainable agricultural chemicals." Manufacturers often inquire about "2-Chloro-3'-nitrobenzophenone production scale-up" as they develop more efficient synthetic routes to meet market needs.

Environmental considerations have shaped recent developments in 2-Chloro-3'-nitrobenzophenone chemistry. The industry has seen increased searches for "green synthesis of nitrobenzophenones" and "eco-friendly handling of chloro-nitro compounds," prompting researchers to develop cleaner production methods. These advancements align with the chemical sector's focus on sustainable practices while maintaining the compound's excellent yield and purity standards.

Quality control remains paramount for 2-Chloro-3'-nitrobenzophenone manufacturers, with analytical techniques like HPLC and NMR spectroscopy ensuring product consistency. The "CAS 890098-19-8 specifications" search trend reflects buyers' emphasis on purity levels and physical characteristics. Proper storage conditions—typically cool, dry environments protected from light—are frequently discussed in "handling nitrobenzophenone derivatives" guidelines shared across industry platforms.

The global market for 2-Chloro-3'-nitrobenzophenone continues to expand, driven by its diverse applications and the pharmaceutical industry's growth. Market analysts note increasing searches for "nitrobenzophenone derivative market trends" and "future of chloro-substituted intermediates," indicating sustained commercial interest. Regional production hubs have emerged to supply this specialty chemical to research institutions and industrial users worldwide.

Innovation in 2-Chloro-3'-nitrobenzophenone technology addresses current challenges in chemical synthesis. Recent patents reveal improved purification methods and novel catalytic processes, responding to queries about "efficient nitrobenzophenone preparation." These advancements reduce production costs while maintaining high quality, making the compound more accessible for various applications.

Safety protocols for 2-Chloro-3'-nitrobenzophenone handling remain a critical discussion point in the chemical community. While not classified as hazardous under standard conditions, proper laboratory practices—including appropriate personal protective equipment—are emphasized in "safe use of benzophenone derivatives" guidelines. These precautions ensure researcher safety while working with this valuable synthetic intermediate.

Looking ahead, 2-Chloro-3'-nitrobenzophenone research continues to uncover new possibilities. The compound's unique properties position it as a key player in developing next-generation materials and pharmaceuticals, answering the growing "emerging applications of nitrobenzophenones" inquiry. As synthetic methodologies advance, this versatile intermediate will likely find even broader utility across scientific and industrial fields.